Cas no 126092-60-2 (Tert-Butyl 3-(hydroxymethyl)-2,5-dihydro-1H-pyrrole-1-carboxylate)

• Product Name: Tert-Butyl 3-(hydroxymethyl)-2,5-dihydro-1H-pyrrole-1-carboxylate
• CAS No: 126092-60-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 2117318
• Update Time: 2023-08-04

Tert-Butyl 3-(hydroxymethyl)-2,5-dihydro-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(hydroxymethyl)-2H-pyrrole-1(5H)-carboxylate
• tert-Butyl 3-(hydroxymethyl)-2,5-dihydro-1H-pyrrole-1-carboxylate
• CBAIXISQPHQSCP-UHFFFAOYSA-N
• 1-(tert-Butoxycarbonyl)-3-pyrroline-3-methanol
• 3-hydroxymethyl-2,5-dihydro-pyrrole-1-carboxylic acid tert.-butylester
• 3-hydroxymethyl-2,5-dihydro-pyrrole-1-carboxylic acid tert-butylester
• 3-hydroxymethyl-2,5-dihydropyrrole-1-carboxylic acid tert.-butylester
• Tert-Butyl 3-(hydroxymethyl)-2,5-dihydro-1H-pyrrole-1-carboxylate

• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(13)11-5-4-8(6-11)7-12/h4,12H,5-7H2,1-3H3
• InChI Key： CBAIXISQPHQSCP-UHFFFAOYSA-N
• SMILES： O(C(N1CC=C(CO)C1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Topological Polar Surface Area: 49.8